1-Bromo-1-(4-isobutylphenyl)pentane
Description
1-Bromo-1-(4-isobutylphenyl)pentane (C₁₅H₂₃Br, MW 307.25 g/mol) is a brominated alkane featuring a tertiary bromide on a pentane backbone substituted with a 4-isobutylphenyl group. This compound is structurally significant due to its aromatic and aliphatic hybrid architecture, which may serve as an intermediate in pharmaceutical synthesis, particularly for nonsteroidal anti-inflammatory drugs (NSAIDs) like ibuprofen derivatives . The bulky 4-isobutylphenyl group introduces steric hindrance and electronic effects, influencing its reactivity and physical properties.
Properties
Molecular Formula |
C15H23Br |
|---|---|
Molecular Weight |
283.25 g/mol |
IUPAC Name |
1-(1-bromopentyl)-4-(2-methylpropyl)benzene |
InChI |
InChI=1S/C15H23Br/c1-4-5-6-15(16)14-9-7-13(8-10-14)11-12(2)3/h7-10,12,15H,4-6,11H2,1-3H3 |
InChI Key |
ZEVYNJNOTFMMCH-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(C1=CC=C(C=C1)CC(C)C)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Structural analogs like Fenbufen (4-biphenylylbutanoic acid) show enhanced anti-inflammatory activity with specific substituents .
- Analytical Utility : Aromatic bromides are valuable in UV/Vis spectroscopy due to strong absorption bands. This property could be leveraged in quantifying or tracking the compound in synthetic mixtures .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
